Cas no 1342502-29-7 (1-benzyl-1,4-diazaspiro[5.5]undecane)

• Product Name: 1-benzyl-1,4-diazaspiro[5.5]undecane
• CAS No: 1342502-29-7
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• MDL: MFCD20427737
• CID: 4590377
• PubChem ID: 54595736
• Update Time: 2025-06-08

1-benzyl-1,4-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1,4-diazaspiro[5.5]undecane
• 1,4-Diazaspiro[5.5]undecane, 1-(phenylmethyl)-

• MDL： MFCD20427737
• Inchi： 1S/C16H24N2/c1-3-7-15(8-4-1)13-18-12-11-17-14-16(18)9-5-2-6-10-16/h1,3-4,7-8,17H,2,5-6,9-14H2
• InChI Key： JJZFRZJBNRNVCG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2(CCCCC2)CNCC1

1-benzyl-1,4-diazaspiro[5.5]undecane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-1,4-diazaspiro[5.5]undecane

Professional Introduction to 1-benzyl-1,4-diazaspiro[5.5]undecane (CAS No. 1342502-29-7)

1-benzyl-1,4-diazaspiro[5.5]undecane, identified by the Chemical Abstracts Service Number (CAS No.) 1342502-29-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This spirocyclic diamine derivative features a benzyl substituent attached to a spirocyclic system composed of a nitrogen-containing heterocycle linked to an undecane backbone. The compound's structural complexity and its incorporation of nitrogen atoms make it an intriguing candidate for further exploration in drug discovery and development.

The spirocyclic core of 1-benzyl-1,4-diazaspiro[5.5]undecane contributes to its distinctive conformational flexibility, which is often exploited in the design of bioactive molecules. Spirocyclic compounds are known for their ability to adopt stable three-dimensional structures, which can enhance binding affinity and selectivity in biological targets. The presence of two nitrogen atoms in the heterocycle further increases the compound's potential for interactions with biomolecules, particularly through hydrogen bonding and ionic interactions.

Recent research has highlighted the pharmacological significance of nitrogen-containing spirocyclic compounds in modulating various biological pathways. Studies have demonstrated that such structures can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The benzyl group in 1-benzyl-1,4-diazaspiro[5.5]undecane serves as a pharmacophoric element that can be further modified to optimize binding properties and improve pharmacokinetic profiles.

In the context of drug discovery, 1-benzyl-1,4-diazaspiro[5.5]undecane represents a valuable scaffold for designing novel therapeutic agents. Its spirocyclic architecture provides a rigid yet adaptable framework that can be tailored through structural modifications to target specific disease-related mechanisms. For instance, derivatives of this compound have been investigated for their potential role in inhibiting kinases and other enzymes implicated in cancer cell proliferation and survival.

The nitrogen atoms within the spirocyclic system offer multiple sites for functionalization, enabling the synthesis of a diverse library of analogs with varying biological activities. Functional groups such as amides, ureas, or sulfonamides can be introduced to enhance solubility, metabolic stability, or target specificity. Additionally, the benzyl moiety provides a handle for further derivatization via cross-coupling reactions, allowing for the introduction of aromatic or heteroaromatic substituents that may improve binding interactions with biological targets.

Advances in computational chemistry and molecular modeling have facilitated the rational design of derivatives based on 1-benzyl-1,4-diazaspiro[5.5]undecane. These tools enable researchers to predict binding affinities, optimize molecular properties, and identify promising lead compounds with minimal experimental screening. Such computational approaches are particularly valuable in high-throughput screening programs aimed at identifying novel drug candidates from complex chemical libraries.

The synthesis of 1-benzyl-1,4-diazaspiro[5.5]undecane involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic strategies include cyclization reactions to form the spirocyclic core, followed by functional group interconversions to introduce the benzyl substituent and other desired modifications. Modern synthetic methodologies often employ transition metal-catalyzed reactions to achieve efficient and selective transformations.

In conclusion,1-benzyl-1,4-diazaspiro[5.5]undecane (CAS No. 1342502-29-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic architecture and nitrogen-rich framework make it an attractive scaffold for designing novel bioactive molecules targeting various diseases. Ongoing studies continue to explore its pharmacological properties and synthetic derivatives, underscoring its importance as a building block in medicinal chemistry.